Cas no 2228540-81-4 (3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol
• CAS No: 2228540-81-4
• MF: C₉H₁₀ClFN₂O
• MW: 216.639904499054
• CID: 6212728
• PubChem ID: 165753700
• Update Time: 2025-07-17

3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol
• 2228540-81-4
• EN300-1978057

• Inchi： 1S/C9H10ClFN2O/c10-5-1-7(8(11)13-4-5)9(12)2-6(14)3-9/h1,4,6,14H,2-3,12H2
• InChI Key： MIUFMUITKCOKDM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 216.0465688g/mol
• Monoisotopic Mass: 216.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol (CAS No. 2228540-81-4)

3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol is a sophisticated organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228540-81-4, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure incorporates a cyclobutane ring substituted with an amino group and a fluorinated pyridine moiety, which together contribute to its distinctive chemical properties and potential therapeutic applications.

The cyclobutane ring in 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol is a key feature that influences its reactivity and biological interactions. Cycloalkanes, particularly those with four-membered rings like cyclobutane, are known for their strained conformations, which can enhance the compound's ability to interact with biological targets. The presence of the amino group further enhances its potential as a pharmacophore, allowing for hydrogen bonding and other non-covalent interactions with biological molecules. These structural elements make it an attractive candidate for drug discovery programs targeting various diseases.

The fluoropyridine substituent is another critical component of this compound. Fluorinated pyridines are widely used in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The specific substitution pattern in 5-chloro-2-fluoropyridine (CAS No. 1003586-00-X) contributes to the compound's unique electronic properties, which can be leveraged to fine-tune its biological activity. This combination of structural features makes 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those with high potential for interaction with specific biological targets. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

In the realm of medicinal biology, 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its unique structural features suggest that it may exhibit inhibitory activity against enzymes or receptors involved in pathogenic processes. For instance, the combination of an amino group and a fluorinated pyridine moiety could make it effective against enzymes that require precise spatial orientation for binding. This makes it an attractive candidate for further investigation in oncology, inflammation, and other therapeutic areas.

The synthesis of 3-amino-3-(5-chloro-2-fluoropyridin-3-yl)cyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the fluoropyridine substituent necessitates specialized synthetic methodologies to achieve optimal regioselectivity. However, recent innovations in synthetic chemistry have made it possible to streamline these processes, making large-scale production more feasible.

One particularly noteworthy development in the synthesis of this compound is the use of transition metal-catalyzed reactions. These reactions often provide efficient and selective pathways for constructing complex molecular frameworks. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoropyridine moiety into the cyclobutane ring with high precision. Such advances not only improve the efficiency of synthesis but also open up new possibilities for modifying the structure of 3-amino-3-(5-chloro-oxygenated-pyridinethyl)-cyclobutanone (a related compound) for enhanced biological activity.

The pharmacokinetic properties of 3-amino-oxygenated-pyridine-cyclohexanone are also subjects of ongoing research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Computational models can predict these properties based on molecular structure, allowing researchers to optimize formulations before proceeding to animal studies or clinical trials. This approach helps minimize costs and risks associated with drug development by identifying promising candidates early in the process.

Another area of interest is the potential toxicity profile of CAS No 2228540 81 4 (the full name). While preliminary studies suggest that it may exhibit low toxicity at therapeutic doses, further research is needed to fully characterize its safety profile. Chronic toxicity studies in animal models are essential to assess long-term exposure risks and identify any potential side effects that may arise from repeated administration.

The regulatory landscape also plays a significant role in determining whether CAS No 2228540 81 4 can progress from preclinical research to clinical trials. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Researchers must navigate these requirements carefully to ensure that their findings meet regulatory standards and support further development efforts.

In conclusion,CAS No 2228540 81 4, or (cas no2228540) as it is sometimes referred to informally among researchers,is an intriguing compound with significant potential in pharmaceutical applications。 Its unique structural features make it an attractive candidate for further investigation as a lead compound in drug discovery programs targeting various diseases。 While challenges remain in terms of synthesis,pharmacokinetics,and regulatory approval,the promise offered by this molecule underscores its importance as a subject of ongoing research effort